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Compound of Interest

Compound Name: 7-Oxoheptanoic acid

Cat. No.: B1201895 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 7-
oxoheptanoic acid, a medium-chain keto fatty acid. Due to the limited availability of

experimentally determined data in peer-reviewed literature, this document combines computed

data from reputable chemical databases with data from structurally similar compounds to offer

a comprehensive profile. Furthermore, it outlines detailed experimental protocols for the

determination of key physicochemical parameters and presents relevant biological context and

experimental workflows.

Core Physicochemical Properties
7-Oxoheptanoic acid, also known as 7-ketoheptanoic acid or pimelic semialdehyde, is a

bifunctional molecule containing both a terminal carboxylic acid and a ketone group.[1] Its

structure lends itself to a variety of chemical modifications, making it a molecule of interest in

synthetic chemistry and drug development.

General and Computed Properties
The fundamental properties of 7-oxoheptanoic acid are summarized in the table below. These

values are primarily sourced from computational models and chemical databases.[1]
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Property Value Source

Molecular Formula C₇H₁₂O₃ PubChem[1]

Molecular Weight 144.17 g/mol PubChem[1]

IUPAC Name 7-oxoheptanoic acid PubChem[1]

CAS Number 35923-65-0 PubChem[1]

Canonical SMILES C(CCC=O)CCC(=O)O PubChem[1]

InChI Key
OOFMTFUTWFAVGC-

UHFFFAOYSA-N
PubChem[1]

Topological Polar Surface Area 54.4 Å² PubChem[1]

XLogP3 (Computed) 0.4 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Rotatable Bond Count 6 PubChem[1]

Experimental and Estimated Physical Properties
Direct experimental values for several key physical properties of 7-oxoheptanoic acid are not

readily available in the literature. The following table includes data for the closely related

isomer, 6-oxoheptanoic acid, to provide an estimate. It is crucial to note that these values are

for a structural isomer and should be used as an approximation.

Property
Value (6-oxoheptanoic
acid)

Source

Melting Point 34-36 °C ChemSynthesis

Boiling Point 138-140 °C at 1.5 mmHg ChemSynthesis

Density 1.059 g/mL ChemSynthesis
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Experimental Protocols
To facilitate rigorous research, this section provides detailed methodologies for the

experimental determination of key physicochemical properties of 7-oxoheptanoic acid.

Melting Point Determination
The melting point is a fundamental indicator of a compound's purity.

Methodology:

Sample Preparation: A small, dry sample of crystalline 7-oxoheptanoic acid is finely

powdered and packed into a capillary tube.

Apparatus: A calibrated melting point apparatus is utilized.

Heating: The sample is heated at a controlled, slow rate (e.g., 1-2 °C per minute) to ensure

thermal equilibrium.

Observation: The temperature at which the first liquid appears and the temperature at which

the last crystal melts are recorded to define the melting range. A narrow range (≤ 1 °C)

suggests high purity.

Aqueous Solubility Determination
Methodology:

Equilibration: An excess amount of 7-oxoheptanoic acid is added to a known volume of

water or a buffer of a specific pH in a sealed container. The mixture is agitated at a constant

temperature for an extended period (e.g., 24-48 hours) to reach equilibrium.

Phase Separation: The undissolved solid is separated from the solution via centrifugation

and/or filtration.

Quantification: The concentration of 7-oxoheptanoic acid in the clear supernatant is

determined using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection or Gas Chromatography (GC) after

derivatization.
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Acid Dissociation Constant (pKa) Determination
The pKa value is a measure of the acidity of the carboxylic acid group.

Methodology: Potentiometric Titration

Solution Preparation: A precise concentration of 7-oxoheptanoic acid is dissolved in a

suitable solvent (e.g., water or a water/co-solvent mixture).

Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH)

while the pH is continuously monitored with a calibrated pH meter.

Data Analysis: A titration curve is constructed by plotting the pH versus the volume of titrant

added. The pKa is determined from the pH at the half-equivalence point.

Octanol-Water Partition Coefficient (LogP)
Determination
LogP is a measure of a compound's lipophilicity.

Methodology: Shake-Flask Method

Phase Saturation: n-Octanol is saturated with water, and water is saturated with n-octanol.

Partitioning: A known amount of 7-oxoheptanoic acid is dissolved in one of the phases. This

solution is then mixed with a known volume of the other phase and shaken vigorously for a

set period to allow for partitioning.

Phase Separation and Quantification: The two phases are separated, and the concentration

of the analyte in each phase is determined by a suitable analytical method (e.g., HPLC or

GC).

Calculation: The partition coefficient (P) is the ratio of the concentration in the octanol phase

to the concentration in the aqueous phase. LogP is the base-10 logarithm of P.

Biological Context and Experimental Workflows
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7-Oxoheptanoic acid is described as a medium-chain fatty acid that can be produced from the

oxidation of cholesterol. It is suggested to be involved in the regulation of gene expression and

can be oxidized to form reactive oxygen species (ROS), which can lead to oxidative damage.

This hints at its potential role in cellular signaling related to metabolism and oxidative stress.

Hypothetical Signaling Pathway
Based on its described biological activities, a hypothetical signaling pathway involving 7-
oxoheptanoic acid can be conceptualized. In this model, cellular stressors or metabolic

changes lead to the formation of 7-oxoheptanoic acid, which in turn contributes to an increase

in intracellular ROS. This oxidative stress can then activate downstream signaling cascades,

such as the MAPK pathway, leading to the modulation of transcription factors and ultimately

altering gene expression related to cellular stress responses and apoptosis.
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Hypothetical Signaling Pathway of 7-Oxoheptanoic Acid
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Caption: Hypothetical signaling cascade initiated by 7-oxoheptanoic acid.
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Experimental Workflow for Physicochemical
Characterization
A systematic workflow is essential for the comprehensive characterization of a research

compound like 7-oxoheptanoic acid. This involves initial purity assessment followed by the

determination of its key physicochemical properties.

Workflow for Physicochemical Characterization

Start:
Crude 7-Oxoheptanoic Acid

Purification
(e.g., Recrystallization,

Chromatography)

Purity Assessment
(e.g., HPLC, NMR)

Structural Confirmation
(NMR, MS, IR)

Melting Point
Determination

Aqueous Solubility
Determination

pKa
Determination

LogP
Determination

End:
Characterized Compound
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Caption: A typical workflow for the purification and physicochemical analysis.

Experimental Workflow for Fatty Acid Analysis
To study the metabolic fate or quantify the presence of 7-oxoheptanoic acid in biological

samples, a common workflow involves extraction, derivatization, and chromatographic analysis.

Workflow for Fatty Acid Analysis in Biological Samples

Biological Sample
(e.g., Plasma, Tissue)

Lipid Extraction
(e.g., Folch Method)

Derivatization
(e.g., Methylation to FAMEs)

GC-MS or LC-MS Analysis

Data Processing and
Quantification

Fatty Acid Profile
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Caption: Standard procedure for analyzing fatty acids from biological matrices.

Safety Information
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 7-oxoheptanoic acid is classified with the following hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Standard laboratory safety precautions, including the use of personal protective equipment

(gloves, safety glasses, and a lab coat), should be observed when handling this compound.

Work should be conducted in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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